Cas no 149577-05-9 (m-PEG2-acid)

• Product Name: m-PEG2-acid
• CAS No: 149577-05-9
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• MDL: MFCD09939037
• CID: 2778596
• Update Time: 2025-06-11

m-PEG2-acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethoxy)propanoic acid
• m-PEG2-acid
• mPEG2-COOH

• MDL： MFCD09939037
• Inchi： 1S/C6H12O4/c1-9-4-5-10-3-2-6(7)8/h2-5H2,1H3,(H,7,8)
• InChI Key： KWMXBFIAGYXCCC-UHFFFAOYSA-N
• SMILES： O(CCOC)CCC(=O)O

Computed Properties

• Exact Mass: 148.07355886 g/mol
• Monoisotopic Mass: 148.07355886 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 148.16
• XLogP3: -0.6
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on m-PEG2-acid

M-PEG2-acid: A Key Player in Modern Biomedical Applications

M-PEG2-acid, chemically known as m-PEG2-acid, is a compound with the CAS number 149577-05-9 that has garnered significant attention in the field of biomedical research and pharmaceutical development. This compound, characterized by its molecular structure and functional properties, plays a crucial role in various applications, including drug delivery systems, biomaterials, and therapeutic agents. The versatility of M-PEG2-acid stems from its unique chemical properties, which make it an ideal candidate for enhancing the efficacy and safety of biomedical interventions.

The chemical structure of M-PEG2-acid consists of a polyethylene glycol (PEG) backbone with an acid functional group at one end. This configuration allows for a wide range of modifications and interactions with biological molecules, making it a valuable tool in the development of novel therapeutic strategies. PEGylation, the process of attaching PEG chains to biomolecules, is a well-established technique that improves the pharmacokinetic properties of drugs, enhances their stability, and reduces immunogenicity. The introduction of an acid group further expands the utility of M-PEG2-acid, enabling its use in pH-sensitive drug delivery systems and targeted therapies.

Recent advancements in biomedical research have highlighted the importance of M-PEG2-acid in the development of targeted drug delivery systems. These systems aim to deliver therapeutic agents directly to diseased cells or tissues while minimizing side effects on healthy cells. The acid-functionalized PEG chains in M-PEG2-acid can be designed to respond to specific pH conditions found in tumor microenvironments or inflamed tissues. This property allows for the controlled release of drugs at sites of disease, thereby improving treatment outcomes.

Moreover, M-PEG2-acid has been extensively studied for its applications in biomaterials and tissue engineering. The biocompatibility and hydrophilicity of PEG make it an excellent candidate for creating biodegradable scaffolds that support cell growth and tissue regeneration. The acid group can be further functionalized to incorporate additional biological functionalities, such as binding sites for growth factors or cytokines. This dual functionality enhances the ability of M-PEG2-acid to promote tissue repair and regeneration while maintaining structural integrity.

In the realm of therapeutic agents, M-PEG2-acid has shown promise in enhancing the efficacy of various drugs. By conjugating therapeutic molecules to PEG chains, researchers can improve drug solubility, stability, and bioavailability. Additionally, PEGylation can mask immunogenic epitopes on therapeutic proteins, reducing their recognition by the immune system. These benefits have made M-PEG2-acid a popular choice for developing monoclonal antibodies, enzyme inhibitors, and other biopharmaceuticals.

Recent clinical trials have demonstrated the potential of M-PEG2-acid in treating various diseases. For instance, studies have shown that PEGylated proteins exhibit prolonged circulation times in the bloodstream, allowing for more sustained therapeutic effects. This has been particularly beneficial in cancer therapy, where prolonged exposure to anti-cancer agents can lead to better treatment outcomes. Furthermore, M-PEG2-acid has been used to develop novel vaccine adjuvants that enhance immune responses against pathogens.

The future prospects of M-PEG2-acid are promising, with ongoing research exploring new applications and formulations. Innovations in nanotechnology have opened up possibilities for using M-PEG2-acid in nanocarriers for drug delivery. These nanocarriers can be engineered to target specific cells or tissues, further improving the precision and effectiveness of treatments. Additionally, advances in synthetic chemistry have enabled the development of more complex PEG-based polymers with tailored properties for specialized biomedical applications.

In conclusion,M-PEG2-acid (CAS no 149577-05-9) is a versatile compound with significant potential in biomedical research and pharmaceutical development. Its unique chemical properties make it an invaluable tool for enhancing drug delivery systems, biomaterials, and therapeutic agents. As research continues to uncover new applications and formulations, M-PEG2-acid is poised to play an increasingly important role in advancing modern medicine.